Cas no 134577-43-8 (3-Amino-6-bromopyridin-2-ol hydrobromide)

• Product Name: 3-Amino-6-bromopyridin-2-ol hydrobromide
• CAS No: 134577-43-8
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD09701347
• CID: 823344
• PubChem ID: 15062116
• Update Time: 2025-05-19

3-Amino-6-bromopyridin-2-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-pyridin-2-ol
• 3-amino-6-bromo-1H-pyridin-2-one
• 3-AMINO-6-BROMO-PYRIDIN-2-OL HYDROBROMIDE
• 3-Amino-6-bromopyridin-2-ol hydrobromide
• CS-0444773
• AT38427
• DB-063027
• SCHEMBL380185
• AB26870
• 134577-43-8
• AKOS024258627
• EN300-170184
• LZRLRVOCGGIDBL-UHFFFAOYSA-N
• AKOS006283667
• 3-Amino-6-bromopyridin-2(1H)-one
• 3-amino-6-bromopyridin-2-ol
• DTXSID50567693
• SCHEMBL10197516

• MDL： MFCD09701347
• Inchi： 1S/C5H5BrN2O/c6-4-2-1-3(7)5(9)8-4/h1-2H,7H2,(H,8,9)
• InChI Key： LZRLRVOCGGIDBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N1)=O)N

Computed Properties

• Exact Mass: 187.95900
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 1.71310

Additional information on 3-Amino-6-bromopyridin-2-ol hydrobromide

Introduction to 3-Amino-6-bromopyridin-2-ol hydrobromide (CAS No. 134577-43-8) and Its Recent Applications in Chemical Biology

3-Amino-6-bromopyridin-2-ol hydrobromide, identified by its CAS number 134577-43-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic brominated amine derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and hydroxyl functional groups, coupled with the bromine substituent, provides multiple sites for chemical modification, enabling its utility in diverse synthetic pathways.

The compound’s molecular structure, featuring a pyridine core with strategic substitutions, positions it as a key building block in medicinal chemistry. Pyridine derivatives are well-documented for their role in drug development, often serving as pharmacophores in small-molecule drugs targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in 3-amino-6-bromopyridin-2-ol hydrobromide enhances its reactivity, making it particularly useful for constructing complex molecules with desired biological activities.

In recent years, advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have leveraged its reactive sites to develop novel inhibitors and modulators of enzymatic pathways. For instance, studies have demonstrated its application in generating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine atom, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups into the molecule. This capability has been exploited to create libraries of compounds for high-throughput screening (HTS) campaigns.

Moreover, the hydroxyl group on the pyridine ring offers opportunities for further derivatization through etherification or esterification reactions. These modifications can enhance solubility or metabolic stability, crucial factors in drug design. The hydrobromide salt form of this compound improves its handling properties by increasing crystallinity and stability, making it more suitable for industrial-scale synthesis and storage.

Recent research has also explored the pharmacological potential of 3-amino-6-bromopyridin-2-ol hydrobromide and its derivatives. Studies indicate that certain analogs exhibit antimicrobial properties by interfering with bacterial DNA gyrase or RNA polymerase. The amino group can be further functionalized to introduce nitrogen-rich heterocycles, which are known to enhance binding affinity to biological targets. Such modifications have led to the discovery of lead compounds with promising therapeutic profiles.

The compound’s role in material science is another emerging area of interest. Its ability to act as a precursor for conductive polymers and organic semiconductors has been investigated. By incorporating 3-amino-6-bromopyridin-2-ol hydrobromide into polymer backbones, researchers aim to develop materials with improved electronic properties for use in flexible electronics and optoelectronic devices. This interdisciplinary application underscores the compound’s broad utility beyond traditional pharmaceuticals.

From a synthetic chemistry perspective, 3-amino-6-bromopyridin-2-ol hydrobromide exemplifies the importance of functional group interplay in designing versatile intermediates. Its compatibility with a wide range of reaction conditions allows chemists to tailor molecular structures with precision. This flexibility has been instrumental in accelerating drug discovery pipelines, where rapid access to structurally diverse compounds is essential.

The growing body of literature on this compound reflects its significance as a chemical biology tool. Researchers continue to uncover new synthetic strategies and applications, reinforcing its position as a cornerstone in modern medicinal chemistry. As computational methods improve, virtual screening approaches are being employed to identify novel derivatives with enhanced biological activity. This synergy between experimental synthesis and computational modeling promises to unlock further potential from 3-amino-6-bromopyridin-2-ol hydrobromide.

In conclusion, 3-amino-6-bromopyridin-2-ol hydrobromide (CAS No. 134577-43-8) represents a compelling example of how structural complexity can be leveraged for therapeutic innovation. Its unique combination of reactive sites and stability makes it indispensable in academic research and industrial applications alike. As the field progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical biology and drug development.